(R)-4-((tert-Butoxycarbonyl)amino)-6-methylheptanoic acid

• IUPAC Name: (4R)-6-methyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]heptanoic acid
• InChI: InChI=1S/C13H25NO4/c1-9(2)8-10(6-7-11(15)16)14-12(17)18-13(3,4)5/h9-10H,6-8H2,1-5H3,(H,14,17)(H,15,16)/t10-/m1/s1
• InChI Key: ILHMTULQPDRVLS-SNVBAGLBSA-N
• Canonical SMILES: CC(C)CC(CCC(=O)O)NC(=O)OC(C)(C)C
• Isomeric SMILES: CC(C)C[C@@H](CCC(=O)O)NC(=O)OC(C)(C)C
• Molecular Formula: C13H25NO4
• DSSTOX Substance ID: DTXSID90373179
• Molecular Weight: 259.34 g/mol
• CAS RN: 146453-32-9

Description

“®-4-((tert-Butoxycarbonyl)amino)-6-methylheptanoic acid” is a type of tert-butyloxycarbonyl-protected amino acid. The tert-butyloxycarbonyl (Boc) group is a protecting group used in organic synthesis. It is often used in the synthesis of peptides, where it prevents unwanted reactions from occurring at the amino group.

Synthesis Analysis

The synthesis of Boc-protected amino acids often involves the use of amino acid ionic liquids (AAILs). These AAILs are prepared from commercially available Boc-protected amino acids and are used as starting materials in dipeptide synthesis. The use of a distinctive coupling reagent, N, N’-diethylene-N’'-2-chloroethyl thiophosphoramide, has been found to enhance amide formation in the Boc-AAILs without the addition of a base.

Molecular Structure Analysis

The molecular structure of Boc-protected amino acids includes a carbonyl group (C=O) and a tert-butyl group (C(CH3)3), which are part of the Boc protecting group. The rest of the molecule consists of the specific amino acid that is being protected.

Chemical Reactions Analysis

In the context of peptide synthesis, Boc-protected amino acids can undergo a reaction known as deprotection. This involves the removal of the Boc group, which can be achieved using a phosphonium ionic liquid at high temperatures. The deprotection process results in the formation of the free amino acid, which can then participate in peptide bond formation.

Scientific Research Applications

Chiral Resolution of Amino Acids

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Production of Chiral Medicines

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Antibiotics Production

The compound can be used in the production of antibiotics. . This can provide a broader prospect for

Mechanism of Action

The mechanism of action for the deprotection of Boc-protected amino acids involves the nucleophilic attack of the amine on a carbonyl site on di-tert-butyl dicarbonate (Boc2O), resulting in tert-butyl carbonate leaving as a leaving group. The tert-butyl carbonate then picks up a proton from the protonated amine, and tert-butyl bicarbonate breaks down into CO2 (gas) and tert-butanol.

Future Directions

The use of Boc-protected amino acids and AAILs in peptide synthesis is a promising area of research. The development of new methods for the synthesis and deprotection of these compounds could lead to more efficient and versatile strategies for peptide synthesis.